Cas no 2171658-34-5 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid
• CAS No: 2171658-34-5
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6493378
• PubChem ID: 165513608
• Update Time: 2025-11-07

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid
• EN300-1500974
• 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]ethyl}sulfanyl)acetic acid
• 2171658-34-5

• Inchi： 1S/C25H28N2O5S/c1-2-3-12-22(24(30)26-13-14-33-16-23(28)29)27-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h2,4-11,21-22H,1,3,12-16H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： KMHFWRUZOZUOQT-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid

Introduction to 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic Acid (CAS No. 2171658-34-5)

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid, identified by its CAS number 2171658-34-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural features, which include a fluorene moiety, an amino group, and a sulfanyl functional group, all integrated into a hexenamide backbone. The presence of these functional groups imparts unique chemical properties and biological activities, making it a subject of intense research interest.

The< strong>fluorene moiety in the molecular structure of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid is particularly noteworthy due to its stability and its ability to serve as a luminescent tag in various biochemical applications. Fluorene derivatives are widely used in the development of fluorescent probes and labels, which are essential tools in cellular imaging and biomolecular interaction studies. The incorporation of the fluorene group into this compound suggests potential applications in high-throughput screening assays and as a fluorescent reporter molecule in drug discovery pipelines.

The< strong>methoxycarbonyl group within the molecule is another critical feature that contributes to its reactivity and functionality. This group is often employed in peptide coupling reactions and can serve as a protecting group for amino functions. In the context of this compound, the methoxycarbonyl moiety may play a role in modulating the compound's solubility and bioavailability, which are crucial factors in pharmaceutical development.

The< strong>hexenamide backbone provides the compound with a rigid framework that can be advantageous for binding interactions with biological targets. Hexenamides have been explored as scaffolds for drug molecules due to their ability to adopt specific conformations that enhance binding affinity. The presence of an amide bond in this structure also suggests potential for hydrogen bonding interactions, which are vital for stabilizing molecular recognition events.

The< strong>sulfanyl group attached to the hexenamide backbone introduces an additional layer of chemical diversity. Sulfanyl groups are known for their ability to participate in various types of interactions, including hydrogen bonding and hydrophobic interactions, which can influence the compound's binding properties. Furthermore, sulfanyl-containing compounds have been reported to exhibit a range of biological activities, making them attractive candidates for further investigation.

In recent years, there has been growing interest in the development of novel compounds that combine multiple pharmacophoric elements within a single molecular framework. The< strong>2-(2-(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanylacetic acid structure exemplifies this trend by integrating several key functional groups that can interact with biological targets in diverse ways. This complexity has led to its exploration as a potential lead compound in various therapeutic areas.

The< strong>CAS number 2171658-34-5 serves as a unique identifier for this compound, facilitating its recognition and referencing in scientific literature and databases. The CAS registry system is maintained by the Chemical Abstracts Service and provides standardized names and identifiers for chemical substances, ensuring consistency across different research contexts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoethyl}sulfanyl)acetic acid with increasing accuracy. Molecular modeling techniques, such as docking studies and virtual screening, have been instrumental in identifying potential binding interactions between this compound and target proteins. These computational approaches have complemented experimental efforts by providing rapid assessments of molecular affinity and selectivity.

The< strong>fluorene-based moiety has been particularly useful in developing probes for live-cell imaging due to its bright fluorescence properties. When coupled with other functional groups that can interact with specific biological pathways or proteins, fluorene derivatives can serve as powerful tools for studying dynamic processes within cells. For instance, researchers have utilized fluorene-linked peptides to track protein localization and study protein-protein interactions in real-time.

The< strong>methoxycarbonyl group's role as a protecting group has been exploited in synthetic chemistry to prevent unwanted reactions at sensitive sites within molecules. In the context of this compound, it may be involved in stabilizing reactive intermediates during synthesis or modulating reactivity towards specific transformations.

The< strong>hexenamide scaffold has been investigated for its potential as a drug candidate due to its ability to mimic natural amino acids while providing additional conformational flexibility. This flexibility can be leveraged to optimize binding interactions with biological targets by fine-tuning the three-dimensional structure of the molecule.

The< strong>sulfanyl group's participation in hydrogen bonding has been explored as a means to enhance binding affinity between drug candidates and their targets. Hydrogen bonds are crucial for stabilizing molecular recognition events and can significantly influence the efficacy of drug molecules.

In conclusion, 2-{(9H-fluoren--yl)methoxycarbonyl}--a--m--inohex--5--enamidoethyl--sulfonylacetic acid (CAS No.< strong>2171658--34--5) is a multifunctional compound with potential applications across various fields of chemistry and biology. Its complex structure, featuring multiple pharmacophoric elements such as fluorene, methoxycarbonyl, hexenamide, and sulfanyl groups, makes it an intriguing candidate for further research. The integration of these functional groups into a single molecular framework highlights the growing trend toward designing multifunctional drug candidates that can interact with biological targets in multiple ways simultaneously.